Cas no 71921-91-0 (3-Methyl-5-(S)-isopropyl Hydantoin)

3-Methyl-5-(S)-isopropyl Hydantoin structure
71921-91-0 structure
Product Name:3-Methyl-5-(S)-isopropyl Hydantoin
CAS No:71921-91-0
MF:C7H12N2O2
MW:156.182381629944
CID:548602
Update Time:2025-11-02

3-Methyl-5-(S)-isopropyl Hydantoin Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,3-methyl-5-(1-methylethyl)-, (S)- (9CI)
    • 3-Methyl-5-(S)-isopropyl Hydantoin
    • 3-Methyl-5-(S)-isopr
    • 3-Methyl-5-(1-methylethyl)-(S)-2,4-imidazolidinedione
    • Inchi: 1S/C7H12N2O2/c1-4(2)5-6(10)9(3)7(11)8-5/h4-5H,1-3H3,(H,8,11)/t5-/m0/s1
    • InChI Key: LMBVKYNWQBSNIR-YFKPBYRVSA-N
    • SMILES: O=C1[C@H](C(C)C)NC(N1C)=O

Computed Properties

  • Exact Mass: 156.09000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.5

Experimental Properties

  • PSA: 49.41000
  • LogP: 0.45930

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Additional information on 3-Methyl-5-(S)-isopropyl Hydantoin

Comprehensive Analysis of 3-Methyl-5-(S)-isopropyl Hydantoin (CAS No. 71921-91-0): Properties, Applications, and Industry Trends

3-Methyl-5-(S)-isopropyl Hydantoin (CAS No. 71921-91-0) is a specialized organic compound belonging to the hydantoin family, a class of heterocyclic compounds with significant industrial and pharmaceutical relevance. This compound features a unique stereochemical configuration due to its (S)-isopropyl group, which influences its reactivity and biological activity. Its molecular structure combines a hydantoin core with methyl and isopropyl substituents, making it a versatile intermediate in synthetic chemistry.

The growing demand for chiral building blocks in drug development has spotlighted compounds like 3-Methyl-5-(S)-isopropyl Hydantoin. Researchers are increasingly exploring its role in asymmetric synthesis, particularly for active pharmaceutical ingredients (APIs) targeting neurological and metabolic disorders. Recent studies highlight its potential as a precursor for non-proteinogenic amino acids, which are critical in peptide-based therapeutics—a trending topic in biopharma innovation.

From a technical perspective, CAS No. 71921-91-0 exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable under ambient conditions. Its melting point and spectral data (IR, NMR) align with typical hydantoin derivatives, though its stereospecificity demands careful handling during purification. Analytical methods such as HPLC chiral separation are often employed to verify enantiomeric purity, a key concern for regulatory compliance in pharmaceutical applications.

Industry trends reveal rising searches for "sustainable synthesis of hydantoins" and "green chemistry approaches for chiral intermediates," reflecting environmental priorities. 3-Methyl-5-(S)-isopropyl Hydantoin aligns with these themes, as newer catalytic methods reduce waste in its production. Additionally, its utility in cosmetic stabilizers and agrochemical formulations has garnered attention, with patents citing improved shelf-life and efficacy in end products.

Questions like "How does 3-Methyl-5-(S)-isopropyl Hydantoin compare to racemic analogs?" or "What are its safety profiles?" dominate scientific forums. Comparative studies indicate its (S)-configuration often enhances target specificity in biological systems, while toxicological data suggest low acute toxicity under standard handling protocols—a factor driving its adoption over less characterized alternatives.

In conclusion, 3-Methyl-5-(S)-isopropyl Hydantoin (CAS No. 71921-91-0) represents a convergence of synthetic utility and market demand. Its applications span pharmaceuticals, cosmetics, and specialty chemicals, with research continuing to uncover novel uses. As industries prioritize stereoselective synthesis and eco-friendly processes, this compound’s relevance is poised to expand further.

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